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Compound of Interest

Compound Name:
Methyl 2-cyclopropylpyrimidine-5-

carboxylate

CAS No.: 1158735-17-1

Cat. No.: B1465013

Get Quote

In the landscape of modern drug discovery, the pyrimidine nucleus stands as a cornerstone

scaffold, integral to a vast array of therapeutic agents, including antiviral and anticancer drugs.

[1] Its prevalence is rooted in its ability to engage in hydrogen bonding and other critical

interactions within biological targets.[2] Concurrently, the cyclopropyl group has emerged as a

"magic" moiety, a small structural modification that can profoundly enhance a molecule's

pharmacological profile.[3][4] The introduction of a cyclopropyl ring can improve metabolic

stability, increase potency, and fine-tune physicochemical properties by imparting

conformational rigidity.[3]

This guide provides a comprehensive technical overview of Methyl 2-cyclopropylpyrimidine-
5-carboxylate, a molecule that strategically combines these two privileged scaffolds. It is

designed for researchers, medicinal chemists, and drug development professionals who

require a foundational understanding of this compound's synthesis and detailed analytical

characterization. We will move beyond simple data reporting to explain the causality behind the

chosen methodologies, ensuring a robust and reproducible scientific framework.
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Molecular Overview and Physicochemical
Properties
Methyl 2-cyclopropylpyrimidine-5-carboxylate is a heterocyclic compound featuring a

central pyrimidine ring substituted with a cyclopropyl group at the 2-position and a methyl

carboxylate group at the 5-position. This unique arrangement makes it a valuable building block

for the synthesis of more complex, biologically active molecules.[5]

Property Data Source

IUPAC Name

methyl 2-

cyclopropylpyrimidine-5-

carboxylate

N/A

Molecular Formula C₉H₁₀N₂O₂ Calculated

Molecular Weight 178.19 g/mol Calculated

CAS Number 138919-75-6 N/A

Predicted LogP 1.3 - 1.7 Calculated

Physical Form
Expected to be a solid at room

temperature
[6]

Synthesis Methodology: A Modern Approach to 2-
Substituted Pyrimidines
The synthesis of 2-substituted pyrimidine-5-carboxylic esters, particularly those unsubstituted

at the 4- and 6-positions, has historically presented challenges. However, a robust and high-

yielding method developed by Zhichkin, Fairfax, and Eisenbein provides an efficient route.[7]

This procedure involves the condensation of an appropriate amidinium salt with the sodium salt

of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol.[7]

Principle of the Synthesis
The core of this synthesis is a cyclocondensation reaction. First, cyclopropanecarboxamidine is

prepared and converted to its acetate salt. This amidinium salt provides the N-C-N fragment of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1465013/docs?utm_src=pdf-body#introduction-merging-two-privileged-scaffolds-in-medicinal-chemistry
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.sigmaaldrich.com/US/en/product/bidepharmatech/bdph9bcc5725?context=bbe
https://www.organic-chemistry.org/abstracts/literature/143.shtm
https://www.organic-chemistry.org/abstracts/literature/143.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1465013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the pyrimidine ring. This salt is then reacted with a pre-formed C3 enolate synthon, which

cyclizes to form the pyrimidine ring, yielding the target ester in a single, efficient step.[7] Using

the pre-formed sodium salt of the C3 synthon is critical as it is stable at room temperature and

reacts readily, leading to moderate to excellent yields.[7]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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